[2-(4,5-Dimethyl-1,3-thiazol-2-yl)ethyl]amine dihydrochloride

• IUPAC Name: 2-(4,5-dimethyl-1,3-thiazol-2-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C7H12N2S.2ClH/c1-5-6(2)10-7(9-5)3-4-8;;/h3-4,8H2,1-2H3;2*1H
• InChI Key: RMNRIRGBVFJQJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)CCN)C.Cl.Cl
• Molecular Formula: C7H14Cl2N2S
• Molecular Weight: 229.17 g/mol

Description

“[2-(4,5-Dimethyl-1,3-thiazol-2-yl)ethyl]amine dihydrochloride” is a chemical compound with the empirical formula C7H14Cl2N2S and a molecular weight of 229.17. It is a solid substance. This compound is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string NCCC(S1)=NC(C)=C1C.[H]Cl.[H]Cl. The InChI key for this compound is RMNRIRGBVFJQJJ-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. Its empirical formula is C7H14Cl2N2S and it has a molecular weight of 229.17.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found in many potent biologically active compounds . These compounds have shown diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been reported to interact with various biological targets, leading to a range of effects . For instance, some thiazole derivatives have shown significant analgesic and anti-inflammatory activities .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the compound’s bioavailability.

Result of Action

Thiazole derivatives have been associated with a variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Advantages and Limitations for Lab Experiments

One advantage of [2-(4,5-Dimethyl-1,3-thiazol-2-yl)ethyl]amine dihydrochloride is its versatility as a building block in organic synthesis. It is also relatively easy to synthesize and purify. However, one limitation is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research involving [2-(4,5-Dimethyl-1,3-thiazol-2-yl)ethyl]amine dihydrochloride. These include:
1. Further studies on its mechanism of action and potential biological targets.
2. Exploration of its potential as a drug candidate for various diseases, such as inflammation or neurological disorders.
3. Development of new synthetic routes and methods for producing this compound and related compounds.
4. Investigation of its potential as a ligand for various metal complexes with potential applications in catalysis and materials science.
In conclusion, this compound is a versatile and potentially useful compound in scientific research. Further studies are needed to fully understand its properties and potential applications.

Synthesis Methods

The synthesis of [2-(4,5-Dimethyl-1,3-thiazol-2-yl)ethyl]amine dihydrochloride involves the reaction of 2-bromoethylamine hydrobromide with 4,5-dimethyl-2-thiazolylamine in the presence of a suitable base such as sodium hydroxide or potassium carbonate. The resulting product is then purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

[2-(4,5-Dimethyl-1,3-thiazol-2-yl)ethyl]amine dihydrochloride has various applications in scientific research, including its use as a building block in the synthesis of various organic compounds. It has also been used as a ligand in the preparation of metal complexes, which have potential applications in catalysis and materials science.

Biochemical Analysis

Biochemical Properties

Thiazoles, the class of compounds to which it belongs, have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects

Cellular Effects

Thiazoles have been found to interact with various types of cells and cellular processes

Molecular Mechanism

Thiazoles are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression